2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methyl]acetamide

• IUPAC Name: 2-(4-ethyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)-N-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methyl]acetamide
• InChI: InChI=1S/C22H24N4O3/c1-3-25-21(17-7-5-4-6-8-17)24-26(22(25)28)14-20(27)23-13-16-9-10-19-18(12-16)11-15(2)29-19/h4-10,12,15H,3,11,13-14H2,1-2H3,(H,23,27)
• InChI Key: PETNSVJKGCCRJY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CC(=O)NCC2=CC3=C(C=C2)OC(C3)C)C4=CC=CC=C4
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of similar triazole and benzofuran derivatives often involves reactions under specific conditions to yield the desired compounds with high purity and yield. For example, the reaction of equimolar equivalents of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carbohydrazide and 2-acetylbenzofuran in anhydrous ethanol with a catalytic amount of concentrated hydrochloric acid under reflux has been reported to give related compounds in good yield (Abdel-Wahab, Bekheit, Kariuki, & El-Hiti, 2023).

Molecular Structure Analysis

Molecular structure analysis typically involves various spectroscopic techniques such as nuclear magnetic resonance (NMR) and X-ray diffraction to confirm the structure of the synthesized compounds. For instance, the structure of related heterocycle compounds has been confirmed using these techniques, highlighting the importance of structural confirmation in synthesis chemistry (Abdel-Wahab et al., 2023).

Scientific Research Applications

Synthesis and Structural Analyses

Compounds with structural similarities to the chemical of interest have been synthesized through various methods, providing insights into their molecular architecture and potential functionalities. For instance, the synthesis of triazolyl-benzofuranamine derivatives highlights the approach to create such compounds, elucidating their chemical structures and potential for further functionalization (G. Turan-Zitouni et al., 2002). Similarly, studies on the synthesis of 1,2,4-triazol-3-ylthioacetamide derivatives in PEG-400 reveal a method that emphasizes good yields, minimal pollution, and environmental friendliness (Wang Sheng-qing, 2010).

Potential Bioactivities

Research on related compounds has also explored their potential bioactivities. For example, the synthesis of some triazolyl-benzofuranamine derivatives starting from specific acetamides and triazoles, which were tested for herbicidal activity, sheds light on the functional applications of such compounds (G. Turan-Zitouni et al., 2002). Moreover, the study of novel imines and thiazolidinones derived from chloroacetanilide showcases the antimicrobial potential of these compounds (N. Fuloria et al., 2009).

Molecular Docking and Anticancer Properties

Furthermore, the design and synthesis of quinazolinyl acetamides have been explored for their analgesic and anti-inflammatory activities, offering insights into the therapeutic potentials of related compounds (V. Alagarsamy et al., 2015). Research on N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides has highlighted their antimicrobial and hemolytic activities, pointing to their potential as therapeutic agents (A. Rehman et al., 2016).